Cas no 2098089-37-1 (1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2098089-37-1
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5728523
• PubChem ID: 121214546
• Update Time: 2025-08-04

1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 2098089-37-1
• F2198-6716
• AKOS026725108
• 1-methyl-3-pyridin-3-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• Cyclopentapyrazole, 1,4,5,6-tetrahydro-1-methyl-3-(3-pyridinyl)-
• 1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C12H13N3/c1-15-11-6-2-5-10(11)12(14-15)9-4-3-7-13-8-9/h3-4,7-8H,2,5-6H2,1H3
• InChI Key： QGERQPXLVNMZBJ-UHFFFAOYSA-N
• SMILES： N1(C)C2CCCC=2C(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 383.1±42.0 °C(Predicted)
• pka: 3.82±0.12(Predicted)

Additional information on 1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

Introduction to 1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098089-37-1) and Its Emerging Applications in Chemical Biology

1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole, identified by its CAS number 2098089-37-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of tetrahydrocyclopenta[c]pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methyl group at the 1-position and a pyridin-3-yl substituent at the 3-position introduces specific electronic and steric properties that make this molecule a promising candidate for further investigation.

The tetrahydrocyclopenta[c]pyrazole scaffold is a privileged structure in medicinal chemistry, often exhibiting significant interactions with biological targets such as enzymes and receptors. The incorporation of the pyridin-3-yl moiety further enhances the compound's binding affinity and selectivity by modulating hydrophobic interactions and hydrogen bonding capabilities. This dual functionality has been exploited in the design of novel bioactive molecules targeting various diseases, including cancer, inflammation, and neurological disorders.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of 1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole with high precision. These studies suggest that the compound can effectively interact with key protein targets by occupying hydrophobic pockets and forming critical hydrogen bonds. For instance, preliminary docking simulations have indicated potential binding to kinases and transcription factors, which are central to many signaling pathways involved in disease progression.

The pharmacological profile of this compound has been explored through both in silico and in vitro experiments. Initial assays have demonstrated inhibitory activity against certain enzymes implicated in cancer metabolism, suggesting its potential as an anticancer agent. Additionally, the compound has shown promise in modulating inflammatory pathways by interacting with cyclooxygenase (COX) enzymes. These findings align with the growing interest in developing small-molecule inhibitors that can selectively target disease-related pathways without significant off-target effects.

One of the most compelling aspects of 1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is its structural versatility. The tetrahydrocyclopenta[c]pyrazole core can be further modified to fine-tune its biological activity. Researchers have employed strategies such as scaffold hopping and analog synthesis to explore new derivatives with enhanced potency and selectivity. These efforts have led to the identification of several lead compounds that are now undergoing more rigorous testing in preclinical models.

The synthesis of 1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydrocyclopenta[c]pyrazole ring system requires multi-step synthetic routes that often involve transition metal catalysis or enzymatic transformations. Despite these complexities, recent innovations in synthetic methodologies have made it possible to produce this compound with higher yields and purity levels. These improvements are crucial for advancing its development into a viable therapeutic agent.

In conclusion,1-Methyl-3-(pyridin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098089-37-1) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique pharmacophoric features make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its full potential,this compound is poised to play a significant role in the next generation of pharmaceutical innovations.